Cas no 2138405-02-2 (5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde)

• Product Name: 5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde
• CAS No: 2138405-02-2
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 5938532
• PubChem ID: 165744726
• Update Time: 2025-06-08

5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-[4-(propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde
• 2138405-02-2
• EN300-741270
• 5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde

• Inchi： 1S/C11H11NO2S/c1-7(2)9-6-15-11(12-9)10-4-3-8(5-13)14-10/h3-7H,1-2H3
• InChI Key： KAVUDOCBYRJTHR-UHFFFAOYSA-N
• SMILES： S1C=C(C(C)C)N=C1C1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 221.05104977g/mol
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 71.3Ų

Additional information on 5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde

Introduction to 5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde (CAS No. 2138405-02-2)

5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138405-02-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The compound's molecular framework integrates a thiazole ring with a furan moiety, linked through an aldehyde functional group at the 2-position of the furan ring. This structural configuration not only imparts distinct electronic and steric properties but also opens up avenues for diverse chemical modifications and biological applications.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, known for its presence in numerous bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors has been leveraged to develop therapeutic agents targeting various diseases. In contrast, the furan ring contributes to the molecule's aromaticity and potential for further functionalization, while the aldehyde group serves as a versatile handle for chemical transformations, including condensation reactions, oxidation, and reduction processes.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde and its potential biological targets. Studies have indicated that the compound exhibits notable binding affinity to certain enzyme families, particularly those involved in metabolic pathways and signal transduction. This has sparked interest in exploring its potential as an inhibitor or modulator of these pathways.

The propan-2-yl substituent on the thiazole ring is another key feature that influences the compound's overall properties. This alkyl group can enhance lipophilicity, affecting both solubility and membrane permeability—critical factors in drug design. Additionally, it may participate in specific interactions with biological targets, either through hydrophobic interactions or by forming hydrogen bonds. The combination of these structural elements makes 5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde a compelling candidate for further investigation.

In the realm of drug discovery, aldehydes are frequently utilized as key intermediates due to their reactivity with nucleophiles such as amines, amides, and thiols. The aldehyde functionality in this compound allows for facile derivatization into Schiff bases or other heterocyclic systems, expanding its synthetic utility. Such derivatives may exhibit enhanced biological activity or improved pharmacokinetic profiles compared to the parent compound.

Current research endeavors are focusing on synthesizing analogs of 5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde to optimize its pharmacological properties. By modifying substituents on the thiazole or furan rings—or introducing new functional groups—scientists aim to fine-tune activities such as potency, selectivity, and metabolic stability. High-throughput screening (HTS) techniques are being employed to rapidly assess the biological efficacy of these derivatives against various disease-relevant targets.

The integration of machine learning models has further accelerated the discovery process by predicting potential bioactivities based on structural features. These models can identify patterns in molecular structures that correlate with biological responses, guiding chemists toward promising candidates for experimental validation. Such computational approaches are particularly valuable when dealing with complex molecules like 5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde, where multiple interacting sites may influence overall activity.

From a medicinal chemistry perspective, understanding the stereochemistry of this compound is also crucial. The presence of chiral centers could lead to enantiomeric differences in biological activity—a phenomenon often observed in drug molecules. Therefore, stereochemical studies are being conducted to determine whether single-enantiomer forms or racemic mixtures exhibit superior efficacy or reduced side effects.

The synthesis of 5-[4-(Propan-2-yl)-1,3-thiazol-2-yl]furan-2-carbaldehyde involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings), cyclization reactions (e.g., intramolecular cyclization), and protecting group strategies are employed to construct the desired framework efficiently. Advances in catalytic systems have enabled milder reaction conditions while maintaining high yields—a critical consideration for large-scale production.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in agrochemicals or specialty chemicals where heterocyclic compounds play a vital role. Furthermore, its reactivity allows for exploration in material science applications involving organic electronics or polymer chemistry.

Evaluation of 5-[4-(Propan-2-yl)-1,3-thiazol-2-yli]furan - 6 carbaldehyde derivatives’ pharmacokinetic properties is essential before advancing them into clinical trials . Absorption , distribution , metabolism , excretion (ADME) studies provide critical data on how these compounds behave within living systems . These studies help predict their bioavailability , half-life , and potential toxicity profiles , ensuring that only promising candidates proceed further along the development pipeline .

The role of collaboration between academia and industry cannot be overstated in advancing research like this . Academic researchers often pioneer novel synthetic routes or uncover unexpected biological activities , while industrial partners bring expertise in scale-up production , regulatory compliance , and commercialization strategies . Such partnerships accelerate progress by leveraging complementary strengths across different domains .

In conclusion, 5 - [ 4 - ( Propan - 6 yl ) - 1 , 3 - thiazol - 6 yl ] furan - 6 carbaldehyde ( CAS No . 2138405 - 02 - 6 ) represents an exciting opportunity within pharmaceutical research due to its unique structure , potential biological activities , ease of functionalization , and versatility as an intermediate . Continued investigation into this molecule promises not only new insights into disease mechanisms but also novel therapeutic agents addressing unmet medical needs . As methodologies evolve further toward precision medicine approaches , compounds like this will serve as valuable building blocks toward developing safer more effective treatments .